Cas no 4054-38-0 (Cyclohepta-1,3-diene)

• Product Name: Cyclohepta-1,3-diene
• CAS No: 4054-38-0
• MF: C₇H₁₀
• MW: 94.1543021202087
• CID: 328956
• PubChem ID: 24849713
• Update Time: 2025-07-19

Cyclohepta-1,3-diene Chemical and Physical Properties

Names and Identifiers

• Cyclohepta-1,3-diene
• 1,3-Cycloheptadiene
• cyclohepta-1,3-diene radical cation
• cycloheptadiene radical cation
• DTXSID40193566
• NS00083573
• (1Z,3Z)-Cyclohepta-1,3-diene
• InChI=1/C7H10/c1-2-4-6-7-5-3-1/h1-4H,5-7H
• F77355
• cycloheptadiene
• 4054-38-0
• FT-0635112
• EN300-91574
• EINECS 223-762-8
• Q15634177
• 1,3-Cycloheptadiene, 95%
• J778DM7DZN
• 1,3-cyclo-heptadiene
• UNII-J778DM7DZN
• AKOS015916025
• DTXCID80116057
• DB-049608

• MDL： MFCD00004155
• Inchi： 1S/C7H10/c1-2-4-6-7-5-3-1/h1-4H,5-7H2
• InChI Key： GWYPDXLJACEENP-UHFFFAOYSA-N
• SMILES： C1CC=CC=CC1

Computed Properties

• Exact Mass: 94.07830
• Monoisotopic Mass: 94.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.868 g/mL at 25 °C(lit.)
• Melting Point: -110.4°C
• Boiling Point: 120-121 °C(lit.)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.498(lit.)
• PSA: 0.00000
• LogP: 2.28270
• Solubility: Not determined

Cyclohepta-1,3-diene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304
• Warning Statement： P210-P301+P310-P331
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-65
• Safety Instruction： S16; S23; S24/25; S62
• FLUKA BRAND F CODES：23
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R65
• Packing Group：II
• Hazard Level：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins

Additional information on Cyclohepta-1,3-diene

Cyclohepta-1,3-diene (CAS No. 4054-38-0): An Overview of Its Structure, Properties, and Applications in Modern Chemistry

Cyclohepta-1,3-diene (CAS No. 4054-38-0) is a cyclic hydrocarbon with a unique molecular structure that has garnered significant attention in the field of organic chemistry. This compound, also known as 1,3-cycloheptadiene, is characterized by its seven-membered ring with alternating double bonds. The chemical formula of Cyclohepta-1,3-diene is C₇H₁₀, and its molecular weight is approximately 90.15 g/mol.

The physical properties of Cyclohepta-1,3-diene are noteworthy. It is a colorless liquid with a boiling point of around 127°C and a melting point of -68°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and diethyl ether. These properties make it a versatile reagent in various chemical reactions and synthetic processes.

In terms of chemical reactivity, Cyclohepta-1,3-diene exhibits interesting behavior due to its conjugated double bonds. It can undergo a variety of reactions, including Diels-Alder cycloadditions, electrophilic additions, and polymerization reactions. These reactions are crucial in the synthesis of complex organic molecules and polymers, making Cyclohepta-1,3-diene an important intermediate in the chemical industry.

Recent research has shed light on the potential applications of Cyclohepta-1,3-diene in advanced materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry explored the use of Cyclohepta-1,3-diene as a building block for the synthesis of novel photochromic materials. These materials can change their color upon exposure to light, which has implications for applications in smart windows and optical data storage.

In the pharmaceutical industry, Cyclohepta-1,3-diene has been investigated as a precursor for the synthesis of bioactive compounds. A recent paper in the European Journal of Medicinal Chemistry reported the successful synthesis of several derivatives of Cyclohepta-1,3-diene that exhibited potent anti-inflammatory and anticancer activities. These findings highlight the potential of Cyclohepta-1,3-diene as a valuable starting material for drug discovery and development.

The environmental impact of Cyclohepta-1,3-diene is another area of active research. Studies have shown that this compound can be biodegraded under certain conditions, which is an important consideration for its industrial use. Efforts are ongoing to develop more sustainable and environmentally friendly processes for the production and utilization of Cyclohepta-1,3-diene.

In conclusion, Cyclohepta-1,3-diene (CAS No. 4054-38-0) is a fascinating compound with a rich history and promising future in various fields of chemistry. Its unique structural features and reactivity make it an indispensable reagent in organic synthesis and materials science. As research continues to uncover new applications and properties, the importance of Cyclohepta-1,3-diene is likely to grow even further.